![molecular formula C15H14F3NO B3172727 4-(4-Ethylphenoxy)-2-(trifluoromethyl)aniline CAS No. 946741-51-1](/img/structure/B3172727.png)
4-(4-Ethylphenoxy)-2-(trifluoromethyl)aniline
Overview
Description
4-(4-Ethylphenoxy)-2-(trifluoromethyl)aniline, also known as 4-E-TFA, is an organic compound with a wide range of applications in the scientific and industrial fields. It is a derivative of aniline, and is a yellow-colored liquid with a boiling point of 98°C. 4-E-TFA has been used in various research studies, as well as in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
- Poly(3,4-ethylenedioxythiophene) (PEDT or PEDOT) is a conductive polymer with applications in organic electronics. It can be synthesized from 4-(4-Ethylphenoxy)-2-(trifluoromethyl)aniline. PEDT is used in antistatic coatings, cathodes for capacitors, organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), photovoltaics, and electrochromic devices .
Organic Electronics and Conductive Polymers
These applications highlight the versatility and potential impact of 4-(4-Ethylphenoxy)-2-(trifluoromethyl)aniline in scientific research and technology. If you need further details or additional applications, feel free to ask
properties
IUPAC Name |
4-(4-ethylphenoxy)-2-(trifluoromethyl)aniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14F3NO/c1-2-10-3-5-11(6-4-10)20-12-7-8-14(19)13(9-12)15(16,17)18/h3-9H,2,19H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGLZAKFVPMRAAF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OC2=CC(=C(C=C2)N)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14F3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Ethylphenoxy)-2-(trifluoromethyl)aniline |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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